Cas no 796084-57-6 (1-3,5-Bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one)

1-3,5-Bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one structure
796084-57-6 structure
Product Name:1-3,5-Bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one
CAS No:796084-57-6
MF:C13H11ClN2O3
MW:278.69104218483
CID:844225
PubChem ID:4961647
Update Time:2025-09-22

1-3,5-Bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(CHLOROACETYL)-3,5-DI-2-FURYL-4,5-DIHYDRO-1H-PYRAZOLE
    • 1-[3,5-bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-chloroethan-1-one
    • HMS2894B05
    • EN300-11590
    • 1-[3,5-bis(furan-2-yl)-3,4-dihydropyrazol-2-yl]-2-chloranyl-ethanone
    • cid_4961647
    • 2-Chloro-1-(3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
    • 1-[3,5-bis(furan-2-yl)-3,4-dihydropyrazol-2-yl]-2-chloroethanone
    • J-503523
    • AKOS005658133
    • BDBM71404
    • SR-01000784226
    • 1-[3,5-bis(2-furanyl)-3,4-dihydropyrazol-2-yl]-2-chloroethanone
    • SMR000591924
    • SR-01000784226-2
    • 1-[3,5-bis(2-furyl)-2-pyrazolin-1-yl]-2-chloro-ethanone
    • CHEMBL1306377
    • MLS001179884
    • 796084-57-6
    • Z57054219
    • 1-[3,5-BIS(FURAN-2-YL)-4,5-DIHYDROPYRAZOL-1-YL]-2-CHLOROETHANONE
    • 2-Chloro-1-(3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
    • G38687
    • 2-chloro-1-[3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone
    • STK993523
    • 1-3,5-Bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one
    • MDL: MFCD06371776
    • Inchi: 1S/C13H11ClN2O3/c14-8-13(17)16-10(12-4-2-6-19-12)7-9(15-16)11-3-1-5-18-11/h1-6,10H,7-8H2
    • InChI Key: OPRWTSGLXDLNBZ-UHFFFAOYSA-N
    • SMILES: ClCC(N1C(C2=CC=CO2)CC(C2=CC=CO2)=N1)=O

Computed Properties

  • Exact Mass: 278.0458199g/mol
  • Monoisotopic Mass: 278.0458199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59Ų

1-3,5-Bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-chloroethan-1-one Pricemore >>

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